molecular formula Hg B1253938 Mercury-204

Mercury-204

Cat. No.: B1253938
M. Wt: 203.973494 g/mol
InChI Key: QSHDDOUJBYECFT-AKLPVKDBSA-N
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Description

Mercury-204, also known as this compound, is a useful research compound. Its molecular formula is Hg and its molecular weight is 203.973494 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

Hg

Molecular Weight

203.973494 g/mol

IUPAC Name

mercury-204

InChI

InChI=1S/Hg/i1+3

InChI Key

QSHDDOUJBYECFT-AKLPVKDBSA-N

Isomeric SMILES

[204Hg]

Canonical SMILES

[Hg]

Synonyms

204Hg radioisotope
Hg-204 radioisotope
Mercury-204

Origin of Product

United States

Synthesis routes and methods I

Procedure details

7.3 g of triethylenetetramine (0.05 mol) in 30 ml. of toluene was heated to 75° C. and a mixture of 5.3 g of sodium carbonate and 67.3 g of perfluorodecenyloxybenzene sulfonyl chloride was added over a period of 20 minutes while maintaining the temperature at 80° C. After half an hour of further reaction at 80°-90° C., the reaction mixture was stripped of solvent to a temperature of 150° C. and 45 mm mercury pressure. There was then added 16.4 g of behenic acid (0.05 mol) and 30 ml. of toluene and the mixture was reacted at 115°-120° C. until 0.05 mol of water had evolved (11/4 hours). The solvent was then stripped to a temperature of 100° C. and 30 mm. mercury pressure to yield the product, triethylenetetramine bis-(perfluorodecenyloxybenzene sulfonamide) monobehenamide, a tan, hard solid with good oil, water and soil repellancy.
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7.3 g
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reactant
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5.3 g
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perfluorodecenyloxybenzene sulfonyl chloride
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67.3 g
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16.4 g
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0.05 mol
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Synthesis routes and methods II

Procedure details

A solution comprising 5 parts of α-chloropropiophenone and 3 parts of anyhydrous potassium carbonate in 300 parts of anhydrous methyl alcohol was irradiated by means of a medium pressure 200W mercury vapour lamp for 6 hours at 30° C. The solvent was removed by distillation and the resulting methyl ester of α-phenyl propionic acid was treated with 10% w/v aqueous alcoholic sodium hydroxide at 100° C. for 3 hours to effect hydrolysis and thereby to yield 3.2 parts of α-phenyl propionic acid b.p. 125° C. at 20 mm mercury.
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200W
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